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Compound of Interest

Compound Name: Tedizolid Pyrophosphate Ester

CAS No.: 1239662-48-6

Cat. No.: B1145330

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of the physicochemical properties,

solubility behavior, and stability dynamics of Tedizolid Phosphate (TR-701), the prodrug of the

oxazolidinone antibiotic Tedizolid (TR-700). Designed for researchers and formulation

scientists, this document synthesizes experimental data to explain the mechanistic rationale

behind the prodrug strategy—specifically, how the phosphate ester modification overcomes the

poor aqueous solubility of the parent compound to enable both intravenous and oral delivery.

Note on Nomenclature: While the prompt references "Tedizolid pyrophosphate," the

commercially approved and research-standard entity is Tedizolid Phosphate (a phosphate

monoester). This guide focuses on the phosphate ester (TR-701) as the definitive clinical and

experimental standard.

Molecular Architecture & Physicochemical Profile
The core challenge in delivering Tedizolid is its lipophilicity. The active moiety (Tedizolid)

exhibits Class IV (low solubility, low permeability) or Class II (low solubility, high permeability)
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characteristics depending on the specific physiological environment, necessitating a prodrug

approach.

Structural Rationale
Tedizolid Phosphate is a phosphate monoester prodrug.[1][2] The addition of the hydrophilic

phosphate group at the C5 position of the oxazolidinone ring fundamentally alters the solvation

shell of the molecule.

Parent Drug (Tedizolid): High lipophilicity, limited aqueous solubility (<0.2 mg/mL), optimized

for bacterial membrane penetration but poor for systemic distribution via aqueous vehicles.

Prodrug (Tedizolid Phosphate): High polarity, ionizable, excellent aqueous solubility (>50

mg/mL at physiological pH), enabling rapid dissolution and bioavailability.

Ionization and pKa
The solubility profile is dictated by the ionization state of the phosphate group. The phosphate

moiety possesses two dissociation constants (pKa values):

pKa1 ≈ 1.8 - 2.0: First deprotonation.

pKa2 ≈ 6.0 - 6.5: Second deprotonation.

At physiological pH (7.4), the molecule exists primarily as a dianion, maximizing charge-dipole

interactions with water and ensuring high solubility.

Solubility Profiling
pH-Dependent Solubility Landscape
The solubility of Tedizolid Phosphate is not static; it exhibits a sigmoidal dependence on pH.
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pH Condition Dominant Species Solubility Status Mechanism

pH < 2.0
Fully Protonated (

)
Low to Moderate

Hydrogen bonding

dominates; limited

charge repulsion.

pH 4.0 – 6.0
Mono-anionic (

)
Steep Increase

The "Solubility Cliff."

[3] As pH approaches

pKa2, solubility rises

exponentially.

pH > 7.0
Di-anionic (

)
High (>50 mg/mL)

Maximum electrostatic

repulsion prevents

aggregation; ideal for

IV formulation.

Solvent Compatibility
Water: Highly soluble (pH dependent).

DMSO: Soluble (often used for stock solutions in in vitro assays).[4]

Ethanol: Poor solubility (due to the ionic nature of the phosphate salt).

Stability Dynamics
Stability is the inverse of solubility; the same reactive phosphate group that confers solubility

also introduces susceptibility to hydrolysis.

Hydrolytic Degradation
Hydrolysis is the primary degradation pathway, cleaving the ester bond to release the parent

drug (Tedizolid) and inorganic phosphate.

Acidic Hydrolysis: Rapid degradation observed at pH < 3.0. The protonated phosphate

oxygen acts as a better leaving group.

Basic Hydrolysis: At pH > 9.0, base-catalyzed hydrolysis occurs. Furthermore, extreme basic

conditions can lead to oxazolidinone ring opening, a critical irreversible degradation pathway.
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Stability Window: The prodrug is most stable in the pH range of 6.0 to 8.0, coinciding with its

formulation pH (reconstituted pH is typically 7.5–7.9).

Oxidative and Thermal Stress
Oxidation: Susceptible to oxidative degradation (e.g., peroxide exposure), leading to N-oxide

formation or ring cleavage.

Thermal: The solid-state powder is highly stable. However, reconstituted solutions should be

used within 24 hours at room temperature or 48 hours refrigerated to prevent spontaneous

hydrolysis.

Bio-Activation Mechanism
Tedizolid Phosphate is biologically inert until activated. Upon entering the systemic circulation

(IV) or the intestinal tract (Oral), it is rapidly converted by endogenous phosphatases (e.g.,

Alkaline Phosphatase).
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Figure 1: Bioconversion pathway of Tedizolid Phosphate to active Tedizolid via phosphatase-

mediated hydrolysis.[5]

Experimental Protocols
Protocol A: pH-Dependent Solubility Screening
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Objective: To determine the solubility profile of Tedizolid Phosphate across the physiological pH

range.

Reagents:

Buffers: 0.1N HCl (pH 1.2), Acetate Buffer (pH 4.5), Phosphate Buffer (pH 6.8 and 7.4).

Tedizolid Phosphate (Solid standard).[2][6][7][8][9]

Methodology:

Preparation: Aliquot 10 mL of each buffer into separate glass vials.

Saturation: Add excess Tedizolid Phosphate powder to each vial until undissolved solid

remains visible.

Equilibration: Incubate vials at 37°C with constant agitation (orbital shaker at 100 rpm) for 24

hours.

Filtration: Filter the supernatant using a 0.45 µm PVDF syringe filter (low protein binding).

Quantification: Analyze the filtrate using UV-Vis spectrophotometry (approx. 300 nm) or

HPLC against a standard curve.

Validation: Measure the final pH of the solution to ensure the buffer capacity was sufficient.

Protocol B: Stability-Indicating HPLC Method
Objective: To quantify Tedizolid Phosphate and separate it from its degradation products

(Tedizolid parent and impurities).

Instrument Parameters:

Column: C18 Reverse Phase (e.g., Waters XSelect HSS C18, 250 x 4.6 mm, 5 µm).

Mobile Phase:

Solvent A: 50 mM Phosphate Buffer (pH 6.5).[10][11][12]
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Solvent B: Acetonitrile.

Ratio: Isocratic 70:30 (A:B) or Gradient depending on resolution requirements.

Flow Rate: 1.0 mL/min.[11][12]

Detection: UV at 300 nm.[8][11][12]

Injection Volume: 5-10 µL.

Stress Testing Workflow (Graphviz):

Forced Degradation Conditions

Sample Preparation
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Base Hydrolysis
(0.1N NaOH, RT, 4h)

Oxidation
(3% H2O2, RT, 4h)

Thermal Stress
(60°C, 7 days)

Neutralization / Quenching

HPLC Analysis
(C18 Column, UV 300nm)

Data Processing
(% Recovery, Impurity Profiling)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for forced degradation studies to validate stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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